(3S,5S,9R,10S,13R,17R)-3-Hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one
(3S,5S,9R,10S,13R,17R)-3-Hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one
Brand Name:
Vulcanchem
CAS No.:
153463-20-8
VCID:
VC0130519
InChI:
InChI=1S/C27H37F7O2/c1-15(5-4-10-25(28,26(29,30)31)27(32,33)34)20-14-21(36)22-18-7-6-16-13-17(35)8-11-23(16,2)19(18)9-12-24(20,22)3/h15-17,19-20,35H,4-14H2,1-3H3/t15-,16+,17+,19+,20-,23+,24-/m1/s1
SMILES:
CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O
Molecular Formula:
C27H37F7O2
Molecular Weight:
526.6 g/mol
(3S,5S,9R,10S,13R,17R)-3-Hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one
CAS No.: 153463-20-8
Main Products
VCID: VC0130519
Molecular Formula: C27H37F7O2
Molecular Weight: 526.6 g/mol
![(3S,5S,9R,10S,13R,17R)-3-Hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one - 153463-20-8](/images/no_structure.jpg)
| CAS No. | 153463-20-8 |
|---|---|
| Product Name | (3S,5S,9R,10S,13R,17R)-3-Hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one |
| Molecular Formula | C27H37F7O2 |
| Molecular Weight | 526.6 g/mol |
| IUPAC Name | (3S,5S,9R,10S,13R,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one |
| Standard InChI | InChI=1S/C27H37F7O2/c1-15(5-4-10-25(28,26(29,30)31)27(32,33)34)20-14-21(36)22-18-7-6-16-13-17(35)8-11-23(16,2)19(18)9-12-24(20,22)3/h15-17,19-20,35H,4-14H2,1-3H3/t15-,16+,17+,19+,20-,23+,24-/m1/s1 |
| Standard InChIKey | CBABDIQZPIMJTP-HSZKHUOXSA-N |
| Isomeric SMILES | C[C@H](CCCC(C(F)(F)F)(C(F)(F)F)F)[C@H]1CC(=O)C2=C3CC[C@H]4C[C@H](CC[C@@]4([C@H]3CC[C@]12C)C)O |
| SMILES | CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
| Canonical SMILES | CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
| Synonyms | 3-HHCEO 3-hydroxy-25,26,26,26,27,27,27-heptafluoro-5-cholest-8(14)-en-15-one 3beta-hydroxy-25,26,26,26,26,27,27-heptafluoro-5alpha-cholest-8(14)-en-15-one |
| PubChem Compound | 132962 |
| Last Modified | Nov 11 2021 |
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